Cas no 1159599-97-9 (5-Aminomethyl-3-isopropylisoxazole trifluoroacetate)

• Product Name: 5-Aminomethyl-3-isopropylisoxazole trifluoroacetate
• CAS No: 1159599-97-9
• MF: C₉H₁₃F₃N₂O₃
• MW: 254.206332921982
• MDL: MFCD09953735
• CID: 1070348
• PubChem ID: 44717245
• Update Time: 2025-10-30

5-Aminomethyl-3-isopropylisoxazole trifluoroacetate Chemical and Physical Properties

Names and Identifiers

• 5-Aminomethyl-3-isopropylisoxazole trifluoroacetate
• A893738
• EN300-219120
• 1210972-22-7
• 1-[3-(propan-2-yl)-1,2-oxazol-5-yl]methanamine; trifluoroacetic acid
• 5-(Aminomethyl)-3-isopropylisoxazole trifluoroacetate
• 5-Aminomethyl-3-isopropylisoxazoleTFAsalt
• (3-propan-2-yl-1,2-oxazol-5-yl)methanamine;2,2,2-trifluoroacetic acid
• 5-Aminomethyl-3-isopropylisoxazole TFA salt
• 1159599-97-9
• 5-Aminomethyl-3-isopropylisoxazoletrifluoroacetate
• AKOS015855970
• [3-(propan-2-yl)-1,2-oxazol-5-yl]methanamine; trifluoroacetic acid
• W-204872
• MFCD09953735
• 5-aminomethyl-3-isopropylisoxazole TFA

• MDL： MFCD09953735
• Inchi： 1S/C7H12N2O.C2HF3O2/c1-5(2)7-3-6(4-8)10-9-7;3-2(4,5)1(6)7/h3,5H,4,8H2,1-2H3;(H,6,7)
• InChI Key： RWTUDSFODWLYGU-UHFFFAOYSA-N
• SMILES： FC(C(=O)O)(F)F.O1C(CN)=CC(C(C)C)=N1

Computed Properties

• Exact Mass: 254.08782677g/mol
• Monoisotopic Mass: 254.08782677g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 189
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 89.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 5-Aminomethyl-3-isopropylisoxazole trifluoroacetate

5-Aminomethyl-3-isopropylisoxazole Trifluoroacetate: A Comprehensive Overview

The compound with CAS No. 1159599-97-9, known as 5-Aminomethyl-3-isopropylisoxazole Trifluoroacetate, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The isoxazole ring, a key structural component, is a five-membered heterocycle containing one oxygen and one nitrogen atom. This structure contributes to the compound's stability and reactivity, making it a valuable substrate for various chemical transformations.

Recent studies have highlighted the importance of 5-Aminomethyl-3-isopropylisoxazole Trifluoroacetate in medicinal chemistry. Researchers have explored its role as a precursor in the synthesis of bioactive compounds, particularly in the development of antidepressants and neuroprotective agents. The trifluoroacetate salt form of this compound is particularly advantageous due to its high solubility and ease of handling, which are critical factors in pharmaceutical manufacturing.

The synthesis of 5-Aminomethyl-3-isopropylisoxazole Trifluoroacetate involves a multi-step process that begins with the preparation of the parent isoxazole ring. This is followed by selective alkylation at the 5-position to introduce the aminomethyl group. The reaction conditions are carefully optimized to ensure high yield and purity, with the use of trifluoroacetic acid as a counterion to stabilize the final product.

From a pharmacological perspective, this compound exhibits interesting biological activity. Preclinical studies have demonstrated its ability to modulate neurotransmitter systems, particularly dopamine and serotonin pathways, which are implicated in various neuropsychiatric disorders. The isopropyl substituent on the isoxazole ring plays a crucial role in enhancing the compound's lipophilicity, thereby improving its bioavailability when administered orally.

One of the most promising applications of 5-Aminomethyl-3-isopropylisoxazole Trifluoroacetate lies in its potential as a lead compound for drug discovery. By leveraging modern medicinal chemistry techniques, such as high-throughput screening and structure-based drug design, researchers can further optimize this molecule to target specific therapeutic areas. For instance, ongoing investigations are exploring its utility as an anti-inflammatory agent and a cancer chemotherapeutic.

In terms of chemical stability, 5-Aminomethyl-3-isopropylisoxazole Trifluoroacetate demonstrates remarkable resilience under various storage conditions. Its resistance to hydrolysis and oxidation makes it suitable for long-term storage without significant degradation. This property is particularly beneficial for large-scale production processes where maintaining product integrity is essential.

The environmental impact of this compound has also been a topic of interest. Studies indicate that it undergoes efficient biodegradation under aerobic conditions, minimizing its ecological footprint. This aligns with current trends toward sustainable chemistry practices, where reducing environmental harm is a priority.

In conclusion, 5-Aminomethyl-3-isopropylisoxazole Trifluoroacetate (CAS No. 1159599-97-9) stands out as a versatile and promising molecule with wide-ranging applications in both academic research and industrial settings. Its unique chemical properties, coupled with its potential therapeutic benefits, position it as a key player in the ongoing quest for innovative pharmaceutical solutions.